Cas no 936727-34-3 ((4-CHLORO-3-HYDROXYPHENYL)ACETONITRILE)

(4-CHLORO-3-HYDROXYPHENYL)ACETONITRILE structure
936727-34-3 structure
Product Name:(4-CHLORO-3-HYDROXYPHENYL)ACETONITRILE
CAS No:936727-34-3
MF:C8H6ClNO
MW:167.592340946198
CID:1980764
PubChem ID:55267733
Update Time:2025-04-21

(4-CHLORO-3-HYDROXYPHENYL)ACETONITRILE Chemical and Physical Properties

Names and Identifiers

    • (4-CHLORO-3-HYDROXYPHENYL)ACETONITRILE
    • (4-chloro-3-hydroxy-phenyl)-acetonitrile
    • 936727-34-3
    • SCHEMBL1464835
    • (4-chloro-3-hydroxy-phenyl)acetonitrile
    • AUSPPXLBZOTTKB-UHFFFAOYSA-N
    • AKOS006313967
    • Inchi: 1S/C8H6ClNO/c9-7-2-1-6(3-4-10)5-8(7)11/h1-2,5,11H,3H2
    • InChI Key: AUSPPXLBZOTTKB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(CC#N)=CC=1O

Computed Properties

  • Exact Mass: 167.0137915g/mol
  • Monoisotopic Mass: 167.0137915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 44Ų
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